Cas no 2228691-52-7 (2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine)

• Product Name: 2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine
• CAS No: 2228691-52-7
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 5798140
• PubChem ID: 163257335
• Update Time: 2025-10-30

2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine
• EN300-1960455
• 2228691-52-7
• SCHEMBL24343527
• 2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine

• Inchi： 1S/C9H10F3N/c1-6-3-2-4-7(8(6)10)9(11,12)5-13/h2-4H,5,13H2,1H3
• InChI Key： BUAZFFKTSBHBCE-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC=C(C)C=1F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine

Introduction to 2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine (CAS No. 2228691-52-7)

2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine, identified by its CAS number 2228691-52-7, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to enhance biological activity, metabolic stability, and binding affinity. The structural motif of this compound, featuring a difluoromethyl group and a fluorinated methylphenyl moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The significance of fluorine substitution in pharmaceuticals cannot be overstated. Fluorine atoms, when introduced into organic molecules, can modulate various pharmacokinetic properties such as lipophilicity, metabolic stability, and cell membrane permeability. Additionally, fluorine can influence the electronic properties of the molecule, thereby affecting its binding interactions with biological targets. In the case of 2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine, the dual presence of fluorine atoms in both the difluoromethyl and fluorinated phenyl groups suggests potential for enhanced binding affinity and improved pharmacological profiles.

Recent advancements in computational chemistry and structure-based drug design have facilitated the rational design of fluorinated compounds with tailored biological activities. The use of molecular modeling techniques has allowed researchers to predict the binding modes of this compound to various biological targets, including enzymes and receptors relevant to therapeutic intervention. Preliminary computational studies suggest that the fluorinated phenyl group may interact with hydrophobic pockets of target proteins, while the amine moiety could form hydrogen bonds with polar residues. Such interactions could contribute to the compound's potential as an inhibitor or modulator of key biological pathways.

In parallel with computational studies, experimental investigations have been conducted to evaluate the pharmacological properties of 2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine. Initial in vitro assays have demonstrated promising activity against certain enzymatic targets, indicating its potential utility in addressing specific therapeutic indications. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammation and pain signaling pathways. These findings align with the growing interest in developing novel therapeutics targeting such pathways.

The synthesis of fluorinated compounds often presents challenges due to the reactivity and sensitivity of fluorine-containing intermediates. However, modern synthetic methodologies have enabled more efficient and scalable production processes for such molecules. The synthesis of 2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine involves multi-step reactions that require careful optimization to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have also contributed to more sustainable synthetic routes for fluorinated pharmaceuticals.

One of the key advantages of fluorinated amines like 2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine is their potential for further derivatization to generate libraries of analogs with diverse biological activities. By modifying functional groups or introducing additional substituents, researchers can explore structure-function relationships and identify lead compounds for drug development. This flexibility makes fluorinated amines valuable tools in medicinal chemistry and chemical biology.

The role of fluorine in modulating metabolic stability is another critical aspect worth mentioning. Fluorine substitution can protect sensitive functional groups from degradation by enzymes such as cytochrome P450 monooxygenases. This property is particularly relevant for compounds that undergo rapid metabolism or exhibit poor bioavailability. In the context of CAS No. 2228691-52-7, the presence of fluorine atoms may contribute to improved metabolic stability, thereby enhancing therapeutic efficacy.

Recent research has also highlighted the impact of fluorine on ligand-receptor interactions at a molecular level. Fluorine atoms can induce conformational changes in biomolecules or alter electronic distributions, leading to enhanced binding affinities. For example, studies on fluorous ligands have shown that fluorine-mediated dipole interactions can significantly strengthen protein-ligand binding energies. Such insights are valuable for designing more potent and selective therapeutic agents.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their proven success in clinical development. Several FDA-approved drugs contain fluorous moieties that contribute to their pharmacological properties. As a result, there is considerable interest in developing new fluorinated molecules with improved therapeutic profiles. The exploration of novel scaffolds like CAS No 2228691 - 52 - 7 represents an important step forward in this direction.

In conclusion,CAS No 2228691 - 52 - 7 (CAS No 2228691527) represents a structurally intriguing compound with potential applications in pharmaceutical research and drug development. Its unique combination of fluorinated aromatic groups suggests promise for modulating biological pathways relevant to various diseases. Further investigation into its synthetic accessibility,biological activity,and pharmacokinetic properties will be essential to determine its full therapeutic potential.